![molecular formula C16H15N3O3 B2599078 (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((6-methylpyrimidin-4-yl)methyl)acrylamide CAS No. 2321336-96-1](/img/structure/B2599078.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((6-methylpyrimidin-4-yl)methyl)acrylamide
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Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((6-methylpyrimidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.314. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Material Science
Controlled Radical Polymerization : A study demonstrated the synthesis of homopolymers from a monosubstituted acrylamide with an amino acid moiety, emphasizing the potential for creating materials with specific molecular weights and properties through reversible addition−fragmentation chain transfer (RAFT) polymerization. This technique allows for the precise control over polymer architecture, offering applications in drug delivery systems, tissue engineering scaffolds, and biocompatible materials (Mori, Sutoh, & Endo, 2005).
Naphthalimide Dyes and Photopolymerization : Research on acrylated naphthalimide one-component visible light initiators showcases the development of materials that exhibit good photopolymerization initiating performance. These findings are crucial for the fabrication of advanced materials with specific optical properties, applicable in coatings, adhesives, and photonic devices (Yang et al., 2018).
Advanced Synthesis and Chemical Reactions
Synthesis of Cobaloxime Compounds : The synthesis of various cobaloximes and the examination of their infrared and far-infrared spectra reveal the compound's utility in catalysis and as precursors in the preparation of complex molecules. These compounds play a critical role in developing catalysts for industrial processes, including hydrogen production and carbon dioxide reduction (Yamazaki & Hohokabe, 1971).
Heterocyclic Chemistry and Anti-inflammatory Activity : A study exploring the synthesis and reactions of heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon highlights the compound's relevance in medicinal chemistry. The development of these systems is pivotal for discovering novel therapeutic agents with potential anti-inflammatory properties, contributing to the broader pharmaceutical research domain (Amr, Sabry, & Abdulla, 2007).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[(6-methylpyrimidin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-11-6-13(19-9-18-11)8-17-16(20)5-3-12-2-4-14-15(7-12)22-10-21-14/h2-7,9H,8,10H2,1H3,(H,17,20)/b5-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKUDYCTXVZDBFY-HWKANZROSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)CNC(=O)C=CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC=N1)CNC(=O)/C=C/C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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